Cas no 33429-69-5 (1-Fluoro-2-(dichloromethyl)-3-chloro-4-nitrobenzene)

• Product Name: 1-Fluoro-2-(dichloromethyl)-3-chloro-4-nitrobenzene
• CAS No: 33429-69-5
• MF: C₇H₃Cl₃FNO₂
• MW: 258.461622476578
• CID: 2185366
• Update Time: 2023-08-05

1-Fluoro-2-(dichloromethyl)-3-chloro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2-(dichloromethyl)-3-chloro-4-nitrobenzene

• Inchi： 1S/C7H3Cl3FNO2/c8-6-4(12(13)14)2-1-3(11)5(6)7(9)10/h1-2,7H
• InChI Key： OAPCVNGDRWSAGO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(Cl)Cl)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8